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Compound of Interest

Compound Name: Ir(p-F-ppy)3

Cat. No.: B15623659 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive, step-

by-step guide for the proper disposal of Tris[2-(4-fluorophenyl)pyridine]iridium(III), commonly

known as Ir(p-F-ppy)3 (CAS Number: 370878-69-6). Due to the limited availability of a specific

Safety Data Sheet (SDS) for Ir(p-F-ppy)3, the following procedures are based on the safety

data for the closely related and structurally similar compound, Tris(2-phenylpyridine)iridium(III)

or Ir(ppy)3, as a precautionary measure.

Key Safety and Hazard Information
The following table summarizes the known hazard information for the analogous compound

Ir(ppy)3, which should be considered when handling Ir(p-F-ppy)3.
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Hazard Classification Description Precautionary Statements

Skin Irritation Causes skin irritation.[1][2]

H315: Causes skin irritation.[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of water.[1]

Eye Irritation
Causes serious eye irritation.

[1][2]

H319: Causes serious eye

irritation.[1] P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Respiratory Irritation
May cause respiratory

irritation.[1][2]

H335: May cause respiratory

irritation.[1] P261: Avoid

breathing dust. P271: Use only

outdoors or in a well-ventilated

area.[3]

Experimental Protocol: Disposal of Ir(p-F-ppy)3
This protocol outlines the necessary steps for the safe disposal of Ir(p-F-ppy)3 waste, including

pure compound and contaminated materials.

1. Personal Protective Equipment (PPE) and Handling Precautions:

Engineering Controls: Handle Ir(p-F-ppy)3 in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation of dust or fumes.[1] Ensure that eyewash

stations and safety showers are readily accessible.[4]

Personal Protective Equipment:

Gloves: Wear appropriate chemical-resistant gloves.
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Eye Protection: Use chemical safety goggles or a face shield.[4]

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling large quantities or if dust generation is unavoidable,

use a NIOSH/MSHA-approved respirator.[5]

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid Ir(p-F-ppy)3 waste, including residues and contaminated items (e.g.,

weighing paper, gloves, wipes), in a clearly labeled, sealed container.

The container should be made of a material compatible with the chemical.

Label the container as "Hazardous Waste" and include the chemical name: "Ir(p-F-ppy)3
(Tris[2-(4-fluorophenyl)pyridine]iridium(III))".

Liquid Waste (Solutions):

If Ir(p-F-ppy)3 is in a solvent, collect the solution in a labeled, sealed, and appropriate

waste container.

Do not mix with other incompatible waste streams.

The label should clearly identify the solvent and the dissolved Ir(p-F-ppy)3.

Contaminated Labware:

Decontaminate glassware by rinsing with an appropriate solvent. The rinsate should be

collected as hazardous waste.

Disposable labware that cannot be decontaminated should be disposed of as solid

hazardous waste.

3. Storage of Chemical Waste:
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Store the sealed waste containers in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Keep the waste containers away from incompatible materials.

4. Final Disposal Procedure:

Regulatory Compliance: All chemical waste must be disposed of in strict accordance with

local, state, and national environmental regulations.[1]

Professional Disposal Service: Arrange for the collection and disposal of the Ir(p-F-ppy)3
waste through a licensed and accredited hazardous waste disposal contractor.[4] The

recommended method of disposal is typically incineration by a licensed facility.[1]

Documentation: Maintain a record of the waste disposal, including the date, quantity, and the

disposal company used.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Ir(p-F-ppy)3.
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Ir(p-F-ppy)3 Disposal Workflow
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Complete Disposal Documentation
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Caption: A flowchart outlining the key stages of Ir(p-F-ppy)3 waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

